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Compound of Interest

Compound Name: Heclin

Cat. No.: B1673030

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of Heclin, a selective inhibitor of HECT E3
ubiquitin ligases.

Introduction

Heclin is a small molecule inhibitor that selectively targets the HECT (Homologous to the E6AP
Carboxyl Terminus) family of E3 ubiquitin ligases.[1][2] It has been shown to inhibit several
members of this family, including Nedd4, Smurf2, and WWP1, with IC50 values in the low
micromolar range.[1][2][3] By inhibiting these enzymes, Heclin interferes with the ubiquitination
of their target substrates, a critical process in cellular signaling and protein degradation. This
makes Heclin a valuable tool for studying the roles of HECT E3 ligases in various biological
processes and a potential starting point for the development of novel therapeutics.

Data Presentation

Heclin Properties

Property Value Reference
Molecular Weight 283.32 g/mol [1]

Formula C17H17NO3 [11[2]

CAS Number 890605-54-6 [1][2]

Purity >98% (HPLC) [11[2]
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Heclin Solubility

Maximum Maximum
Solvent Concentration Concentration Reference
(mM) (mg/mL)
DMSO 100 mM 28.33 mg/mL [1112]
Ethanol 50 mM 14.17 mg/mL [1112]

Note: For preparing stock solutions, it is recommended to use the batch-specific molecular
weight provided on the product's certificate of analysis.[1]

: | Stabili

Storage

Form Temperature Stability Reference
Solid (Powder) -20°C > 4 years [41[5]

Stock Solution (-20°C)  -20°C Up to 1 month [31[5]

Stock Solution (-80°C)  -80°C Up to 6 months [3]

Experimental Protocols
Preparation of a 10 mM Heclin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Heclin in DMSO.

Materials:

Heclin (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips
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Procedure:

Calculate the required mass of Heclin:
o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) * 283.32 g/mol * (1000 mg/1g) =
2.8332 mg

Weigh the Heclin:

o Carefully weigh out approximately 2.83 mg of Heclin powder and place it into a sterile
microcentrifuge tube.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Heclin powder.

Dissolve the Heclin:

o Vortex the tube until the Heclin is completely dissolved. Gentle warming or sonication may
be used to aid dissolution if necessary.[3]

Storage:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Visualizations

Signaling Pathway of HECT E3 Ligase Inhibition by
Heclin
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Mechanism of Heclin Action
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Caption: Heclin inhibits HECT E3 ligases, blocking substrate ubiquitination.

Experimental Workflow for Heclin Stock Solution
Preparation
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Heclin Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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